Cas no 1805140-79-7 (5-Cyano-3-ethyl-2-formylbenzoic acid)

• Product Name: 5-Cyano-3-ethyl-2-formylbenzoic acid
• CAS No: 1805140-79-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5009301
• Update Time: 2025-05-24

5-Cyano-3-ethyl-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-ethyl-2-formylbenzoic acid

• Inchi： 1S/C11H9NO3/c1-2-8-3-7(5-12)4-9(11(14)15)10(8)6-13/h3-4,6H,2H2,1H3,(H,14,15)
• InChI Key： XLJYRCPHKYVZHG-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C#N)=CC(=C1C=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 5-Cyano-3-ethyl-2-formylbenzoic acid

5-Cyano-3-Ethyl-2-Formylbenzoic Acid: A Comprehensive Overview

5-Cyano-3-Ethyl-2-Formylbenzoic Acid, with the CAS number 1805140-79-7, is a compound of significant interest in the field of organic chemistry. This compound, characterized by its unique structure featuring a cyano group, an ethyl group, and a formyl group attached to a benzoic acid backbone, has garnered attention due to its potential applications in various chemical and biological contexts. Recent studies have highlighted its role in drug discovery, material science, and as an intermediate in organic synthesis.

The structural elucidation of 5-Cyano-3-Ethyl-2-Formylbenzoic Acid reveals a complex interplay of functional groups that contribute to its reactivity and stability. The cyano group (-CN) imparts electron-withdrawing effects, while the ethyl group (-CH₂CH₃) introduces steric hindrance and enhances hydrophobicity. The formyl group (-CHO), on the other hand, is highly reactive and can participate in various condensation reactions. These characteristics make it a versatile molecule for synthetic chemists.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Cyano-3-Ethyl-2-Formylbenzoic Acid. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity. For instance, the use of transition metal catalysts has been pivotal in constructing the benzoic acid framework with precise regioselectivity. These methods not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

The application of 5-Cyano-3-Ethyl-2-Formylbenzoic Acid extends into the realm of pharmacology, where it serves as a lead compound for drug development. Its ability to modulate cellular pathways makes it a promising candidate for treating various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated its potential as an anti-proliferative agent, with mechanisms involving inhibition of key enzymes and modulation of signaling pathways.

In the field of material science, this compound has been explored for its role in creating advanced materials such as polymers and nanoparticles. The formyl group's reactivity allows for cross-linking reactions, leading to materials with enhanced mechanical properties. Additionally, its ability to act as a precursor for conducting polymers has opened avenues in electronics and energy storage technologies.

From an environmental perspective, understanding the fate and toxicity of 5-Cyano-3-Ethyl-2-formlybenzoic Acid is crucial for its safe handling and disposal. Recent ecotoxicological studies have assessed its impact on aquatic organisms, revealing moderate toxicity levels under specific conditions. These findings underscore the importance of implementing proper safety protocols during synthesis and application.

In conclusion, 5-Cyano-3-Ethyl-2-formlybenzoic Acid stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines highlight its significance as both a research tool and an industrial product. As research continues to unravel its full potential, this compound is poised to make further contributions to scientific advancement.